Cas no 760192-16-3 (Thiazole,2-methyl-4-(4-methyl-1H-imidazol-5-yl)-)

• Product Name: Thiazole,2-methyl-4-(4-methyl-1H-imidazol-5-yl)-
• CAS No: 760192-16-3
• MF: C₈H₉N₃S
• MW: 179.242159605026
• CID: 549841
• Update Time: 2024-03-05

Thiazole,2-methyl-4-(4-methyl-1H-imidazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Thiazole,2-methyl-4-(4-methyl-1H-imidazol-5-yl)-
• Thiazole,2-methyl-4-(4-methyl-5-imidazolyl)- (4CI)
• Thiazole, 2-methyl-4-(4-methyl-5-imidazolyl)- (4CI)

• Inchi： 1S/C8H9N3S/c1-5-8(10-4-9-5)7-3-12-6(2)11-7/h3-4H,1-2H3,(H,9,10)
• InChI Key： USLWNUXXYSUOPG-UHFFFAOYSA-N
• SMILES： S1C=C(C2NC=NC=2C)N=C1C

Computed Properties

• Exact Mass: 179.05187
• Monoisotopic Mass: 179.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.7
• Topological Polar Surface Area: 69.8A^2

Experimental Properties

• PSA: 41.57